Cas no 1468845-91-1 (2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid
• CAS No: 1468845-91-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6546310
• PubChem ID: 82390887
• Update Time: 2025-06-28

2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid
• EN300-1785219
• 2-[1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid
• 1468845-91-1

• Inchi： 1S/C13H14N2O2/c1-15-8-14-10-6-9(2-3-11(10)15)13(4-5-13)7-12(16)17/h2-3,6,8H,4-5,7H2,1H3,(H,16,17)
• InChI Key： SCRYTFJEHBRGGT-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC3=C(C=2)N=CN3C)CC1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid

Research Brief on 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid (CAS: 1468845-91-1)

The compound 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid (CAS: 1468845-91-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole and cyclopropylacetic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, making it a compound of interest for drug discovery and development.

One of the key areas of research involving this compound is its role as an intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The benzodiazole core is known for its ability to interact with biological targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in numerous disease pathways. The cyclopropylacetic acid moiety further enhances the compound's stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Recent publications have highlighted the synthetic routes to 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid, with emphasis on optimizing yield and purity. For instance, a 2023 study demonstrated a high-yield, scalable synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of production. This advancement is crucial for enabling large-scale manufacturing and subsequent clinical trials.

In terms of biological activity, preliminary in vitro studies have shown that this compound exhibits inhibitory effects on specific inflammatory mediators, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with certain cancer-related kinases has sparked interest in its potential as an anticancer agent. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetics and toxicity profile.

The structural uniqueness of 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid also opens avenues for structure-activity relationship (SAR) studies. Researchers are exploring modifications to the benzodiazole and cyclopropylacetic acid groups to enhance potency and selectivity. Computational modeling and molecular docking studies have been employed to predict binding affinities and optimize the compound's interaction with target proteins.

Despite the promising results, challenges remain in the development of this compound. Issues such as metabolic stability, off-target effects, and formulation compatibility need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 2-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropylacetic acid (CAS: 1468845-91-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future research. Continued investigation into its synthetic optimization, mechanistic studies, and therapeutic potential will be critical in realizing its full clinical utility.